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A Comparative Analysis of Commercial
Tuberculin Preparations
For decades, the tuberculin skin test (TST) has been a cornerstone in the diagnosis of latent

tuberculosis infection. This guide offers a comparative overview of commonly used commercial

tuberculin purified protein derivative (PPD) preparations for researchers, scientists, and drug

development professionals. The performance of these products is evaluated based on

available experimental data, focusing on key metrics such as potency, sensitivity, and

specificity.

Overview of Key Tuberculin Preparations
The most widely studied and utilized tuberculin preparations include PPD-S, PPD-RT23,

Aplisol®, and Tubersol®. PPD-S, the international standard, was developed in 1944 and is

comprised of approximately 92.9% protein, 5.9% polysaccharide, and 1.2% nucleic acid.[1] The

World Health Organization (WHO) adopted it as the international standard for tuberculin in

1952.[1][2] PPD-RT23, developed by the Statens Serum Institut (SSI), is the most globally used

PPD product and is recommended by the WHO and the International Union Against

Tuberculosis and Lung Disease (IUATLD) at a dose of 2 Tuberculin Units (TU) with Tween 80.

[1][2] Aplisol® and Tubersol® are the two commercially available PPD tuberculin preparations

in the United States.
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The potency and bioequivalence of different tuberculin preparations are critical for accurate

diagnosis. Several studies have compared these products, yielding valuable data for

researchers.

Potency and Bioequivalence
A key finding in comparative studies is the relative potency of PPD-RT23 to PPD-S. Research

has shown that 2.5 TU of PPD-RT23 with Tween 80 has a similar potency to 5 TU of PPD-S.[1]

Another study indicated that for routine testing, 0.02 µg of RT 23 in a diluent with Tween 80 is a

recommended dose.[3] It is generally accepted that 2 TU of PPD-RT23 is biologically

equivalent to 5 TU of PPD-S.[4]

Sensitivity and Specificity in Clinical Populations
The sensitivity and specificity of tuberculin preparations are crucial for their diagnostic utility.

Studies comparing Aplisol® and Tubersol® in individuals with recent culture-proven

tuberculosis found indistinguishable reaction size distributions and median TST results.[5] In

this population, with a cutoff of 10 mm for a positive reaction, the sensitivity was 96% for both

preparations.[5]

In a study involving individuals at low risk for tuberculous infection, the specificity of Aplisol®,

Tubersol®, and PPD-S1 was compared. Using a 10-mm cutoff, the specificities were high for

all three: Aplisol® (98.2%), Tubersol® (99.2%), and PPD-S1 (98.9%).[6][7]
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Tuberculin
Preparation

Population Key Findings Reference

PPD-S vs. PPD-RT23
General populations in

the US

2.5 TU of PPD-RT23

with Tween 80 is

approximately

equivalent to 5 TU of

PPD-S.

[1][8]

PPD-S2 vs. PPD-S1
TB patients and low-

risk subjects in the US

Statistically

indistinguishable in TB

patients with equally

high specificity in low-

risk subjects.

[1]

Aplisol® vs.

Tubersol®

51 HIV-negative

persons with culture-

confirmed active TB

Indistinguishable

reaction size

distributions and

median TST results.

At a 10mm cutoff,

sensitivity was 96%

for both.

[5]

Aplisol® vs.

Tubersol® vs. PPD-

S1

1555 persons at low

risk of latent TB

infection

High specificities at a

10mm cutoff: Aplisol®

(98.2%), Tubersol®

(99.2%), and PPD-S1

(98.9%).

[6][7]

PPD RT 23 vs. PPD

IC 65

60 children with

tuberculosis (BCG

vaccinated)

Very good agreement

between the two

tuberculins.

[9][10]

In Vitro Assays: A Modern Alternative
In recent years, Interferon-Gamma Release Assays (IGRAs) have emerged as an alternative to

the TST. These in-vitro blood tests measure the release of interferon-gamma (IFN-γ) by T-cells

in response to stimulation by M. tuberculosis antigens. Commercial IGRAs like QuantiFERON-

TB Gold (QFT) offer higher specificity, particularly in BCG-vaccinated populations, as they use
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antigens not present in the BCG vaccine.[9][11][12][13] However, studies have shown

discordance between TST and IGRA results, suggesting they may measure different aspects of

the immune response to M. tuberculosis.[9][14]

Experimental Protocols
Tuberculin Skin Test (Mantoux Method)
The Mantoux test is the standard method for administering a TST.

Preparation: A standard dose of 5 TU of PPD in a volume of 0.1 mL is drawn into a 27-gauge

tuberculin syringe.[11][15]

Administration: The injection is given intradermally on the volar aspect of the forearm,

creating a wheal of 6 to 10 mm in diameter.[11]

Reading: The reaction is read by a trained healthcare worker between 48 and 72 hours after

administration.[11] The diameter of the induration (not erythema) is measured in millimeters.

Interferon-Gamma Release Assay (IGRA)
The general workflow for an IGRA, such as the QuantiFERON-TB Gold In-Tube assay, is as

follows:

Blood Collection: Whole blood is collected into three specialized tubes: one containing TB-

specific antigens, one with a mitogen (positive control), and one with no additive (negative

control).

Incubation: The blood tubes are incubated at 37°C for 16 to 24 hours to allow for T-cell

stimulation and IFN-γ production.

Measurement: The plasma is separated, and the concentration of IFN-γ is measured using

an enzyme-linked immunosorbent assay (ELISA).

Interpretation: The amount of IFN-γ released in response to the TB antigens is compared to

the controls to determine the result (positive, negative, or indeterminate).
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Tuberculin Skin Test (TST) Experimental Workflow.
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Blood Collection & Stimulation

Analysis

Collect Blood in Antigen, Mitogen & Null Tubes Incubate 16-24h at 37°C

Centrifuge & Harvest Plasma Measure IFN-γ via ELISA Analyze Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensitization Phase

Elicitation Phase (TST)

Mycobacterium tuberculosis Antigens

Antigen Presenting Cell (APC)

Phagocytosis

Naive T-Cell

Antigen Presentation

Memory T-Helper Cell (Th1)

Differentiation & Proliferation

Memory Th1 Cell

PPD Injection

APC

Re-stimulation

Cytokine Release (IFN-γ, TNF-α)

Recruitment of Macrophages & other Immune Cells

Induration (48-72h)

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1248229?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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